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Compound of Interest

Compound Name: 1-Propionyl-4-piperidinamine hydrochloride

CAS No.: 1158779-86-2

Cat. No.: B3086406

Get Quote

1-Propionyl-4-piperidinamine hydrochloride is a substituted piperidine derivative. The molecule consists of a

piperidine ring N-acylated with a propionyl group and substituted at the 4-position with an amine group, supplied as a

hydrochloride salt. Its structure suggests a toxicological profile influenced by the piperidine core, the basicity of the amine,

and the characteristics of the amide linkage. Given the lack of a specific SDS, this guide synthesizes data from related

structures like piperidine hydrochloride, 4-anilinopiperidine, and general principles of handling acylated amines to

construct a reliable, precautionary safety framework.[1][2]

Section 2: Hazard Identification and Classification (Inferred)
Based on the GHS classifications of analogous compounds, 1-Propionyl-4-piperidinamine HCl should be handled as a

hazardous substance.[3] The hydrochloride salt form typically exists as a solid powder.

Anticipated GHS Hazard Classification:

Acute Toxicity, Oral (Category 3 or 4): Piperidine and its salts are toxic if swallowed.[1] Ingestion can cause severe

irritation, burns to the mouth and esophagus, and systemic toxicity.[4]

Skin Corrosion/Irritation (Category 1B or 2): Piperidine derivatives are known to be corrosive or irritating to the skin,

causing burns upon contact.[3][4]

Serious Eye Damage/Irritation (Category 1): Direct contact with the eyes is likely to cause severe irritation and

potentially irreversible damage.[3][4]

Respiratory Irritation (Specific Target Organ Toxicity - Single Exposure, Category 3): Inhalation of dust may cause

respiratory tract irritation.[3][5]

Potential Hazards Not Otherwise Classified:
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Combustible Dust: If handled as a fine powder, there is a potential for the formation of combustible dust concentrations

in the air.[1][6]

Hygroscopic: The hydrochloride salt may absorb moisture from the air.[1]

Section 3: Safe Handling, Storage, and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, integrating engineering controls, administrative procedures, and personal protective

equipment, is essential.

Engineering Controls
Chemical Fume Hood: All weighing and solution preparation activities must be conducted inside a certified chemical

fume hood to prevent inhalation of dust or aerosols.[7]

Ventilation: The laboratory must be well-ventilated to minimize background concentrations.[8][9]

Safety Stations: Eyewash stations and safety showers must be readily accessible and in close proximity to the

workstation.[6][8]

Storage
Container: Store in a tightly closed container to prevent moisture absorption and contamination.[1][5][7]

Location: Keep in a cool, dry, and well-ventilated area, away from incompatible materials.[9] Store locked up in a

designated area for toxic substances.[1][4][8]

Incompatible Materials: Avoid storage with strong oxidizing agents and strong acids.[8]

Personal Protective Equipment (PPE)
Eye and Face Protection: Chemical safety goggles that comply with EN166 or OSHA 29 CFR 1910.133 standards are

mandatory.[6][8] A face shield should be worn when handling larger quantities or when there is a significant splash risk.

Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves (e.g., nitrile). Change gloves immediately if

contamination occurs.[1]

Respiratory Protection: For situations where dust concentrations may exceed exposure limits, a NIOSH/MSHA-

approved respirator with an appropriate particulate filter is required.[1][7]

Safe Handling Workflow Diagram
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Caption: Workflow for the safe handling of 1-Propionyl-4-piperidinamine HCl.
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Section 4: First-Aid and Emergency Procedures
Immediate action is critical in the event of an exposure.

Inhalation: Remove the individual to fresh air. If breathing is difficult or absent, provide artificial respiration and seek

immediate medical attention.[1][4][8]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing

contaminated clothing.[1][7] Seek immediate medical attention.

Eye Contact: Immediately rinse the eyes cautiously with water for at least 15 minutes, holding the eyelids open.[4][8]

Remove contact lenses if present and easy to do so.[8] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[4][8] Rinse the mouth with water and seek immediate medical attention.[1][4]

Spill Response
Small Spills (<1 g): Evacuate the immediate area. Wearing appropriate PPE, cover the spill with an absorbent, non-

combustible material (e.g., sand or vermiculite).[7] Sweep up the material, place it into a suitable container for disposal,

and decontaminate the area.[6][8]

Large Spills: Evacuate the laboratory and notify emergency personnel immediately. Do not attempt to clean up large

spills without specialized training and equipment.

Emergency Spill Response Flowchart
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Caption: Emergency flowchart for spills of 1-Propionyl-4-piperidinamine HCl.
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Property Estimated Value/Information Source/Justification

Appearance White to off-white solid powder.
Typical for hydrochloride salts of organic

amines.[1]

Molecular Formula C₈H₁₇ClN₂O Based on chemical name.

Molecular Weight 192.69 g/mol Calculated from molecular formula.

Solubility
Likely soluble in water and polar organic

solvents like methanol and ethanol.

The hydrochloride salt form increases

water solubility.[1][2]

Odor Odorless to slight amine-like odor.
Based on related piperidine compounds.

[1]

Stability
Stable under recommended storage

conditions.

Based on general stability of similar

chemical structures.[8]

Section 6: Analytical Quality Control
Ensuring the purity and identity of research materials is a cornerstone of scientific integrity. For a compound like 1-

Propionyl-4-piperidinamine HCl, High-Performance Liquid Chromatography (HPLC) is the preferred method for

quantitative analysis.

Representative HPLC Method
While a specific method for this compound must be developed and validated, a typical starting point based on methods

for similar piperidine derivatives would be a reversed-phase HPLC with UV detection.[10][11]

Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[11]

Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., phosphate buffer or water with 0.1% formic

acid) and an organic solvent like acetonitrile.[11][12]

Flow Rate: Approximately 1.0 mL/min.[10][11]

Detection: UV detection at a wavelength determined by a UV scan of the analyte (likely in the 200-240 nm range, as

the propionyl amide provides a chromophore).

Quantification: Purity is determined by area percent, and concentration can be measured against a reference standard

curve.

Note: Since this molecule lacks a strong UV chromophore, alternative detection methods like Charged Aerosol Detection

(CAD) or Mass Spectrometry (LC-MS) could be employed for higher sensitivity and specificity.[13]

Analytical Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA13243&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA13243&PLANT=d__ALF
https://www.caymanchem.com/product/20085/4-anilinopiperidine-hydrochloride
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA13243&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC165450500&countryCode=US&language=en
https://pdf.benchchem.com/2812/A_Comparative_Guide_to_the_Analytical_Method_Validation_for_N_4_chlorophenyl_piperidin_4_amine_Quantification.pdf
https://pubmed.ncbi.nlm.nih.gov/34343261/
https://pubmed.ncbi.nlm.nih.gov/34343261/
https://pubmed.ncbi.nlm.nih.gov/34343261/
https://www.ptfarm.pl/pub/File/Acta_Poloniae/2005/1/03.pdf
https://pdf.benchchem.com/2812/A_Comparative_Guide_to_the_Analytical_Method_Validation_for_N_4_chlorophenyl_piperidin_4_amine_Quantification.pdf
https://pubmed.ncbi.nlm.nih.gov/34343261/
https://www.researchgate.net/publication/233054558_Validated_HPLC_Method_for_the_Quantitative_Analysis_of_a_4-Methanesulfonyl-Piperidine_Hydrochloride_Salt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3086406?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation HPLC Analysis Data Processing

Accurately Weigh
Reference Standard & Sample

Dissolve in Suitable
Diluent (e.g., Mobile Phase)

Prepare Calibration
Curve Standards System Suitability TestBegin Analysis Inject Calibration Standards Inject Sample(s) Generate Calibration Curve

(R² > 0.999)
Acquire Data Integrate Sample Peak Calculate Purity/

Concentration

Click to download full resolution via product page

Caption: General workflow for HPLC-based quality control analysis.

Section 7: Waste Disposal
All waste containing 1-Propionyl-4-piperidinamine HCl must be treated as hazardous chemical waste.

Solid Waste: Collect in a clearly labeled, sealed container.

Liquid Waste: Collect in a designated, sealed, and properly labeled hazardous waste container.

Disposal Route: Waste must be disposed of through a licensed chemical waste disposal company, in accordance with

all local, state, and federal regulations.[8][14][15] Do not dispose of down the drain.[5][8]
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or

therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or

implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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